![molecular formula C22H27FN2O3S B2920080 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-mesitylacetamide CAS No. 1021041-59-7](/img/structure/B2920080.png)
2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-mesitylacetamide
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Description
2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-mesitylacetamide is a chemical compound that has gained significant interest in the field of scientific research due to its potential applications in various fields. This compound is also known as TAK-659 and is primarily used for research purposes.
Scientific Research Applications
Pharmacological Research: Anti-Fibrosis Activity
This compound has been studied for its potential anti-fibrotic activities. Pyrimidine derivatives, which share a structural similarity with our compound of interest, have shown promising results in inhibiting the expression of collagen and hydroxyproline content in cell culture mediums . This suggests that similar compounds could be developed into novel anti-fibrotic drugs, potentially offering new treatments for diseases characterized by excessive fibrous tissue, such as liver cirrhosis.
Drug Discovery: Piperidine Derivatives
The piperidine moiety, a core structure within this compound, is a significant element in drug discovery. Piperidine derivatives are utilized in various therapeutic applications, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant agents . The versatility of the piperidine nucleus makes it a valuable target for synthesizing new medicinal compounds.
Organic Synthesis: Building Block
In organic chemistry, the compound serves as a versatile building block. Its structure allows for the synthesis of a wide range of heterocyclic compounds, which are crucial in developing pharmaceuticals and other organic materials. The presence of the fluorophenyl group and the piperidine ring offers diverse reactivity, enabling the creation of complex molecules with potential biological activities.
Chemical Biology: Heterocyclic Compound Libraries
The compound is used in chemical biology to construct libraries of novel heterocyclic compounds. These libraries are essential for screening potential biological activities and identifying new drug candidates. The pyrimidine moiety, related to our compound, is considered a privileged structure in medicinal chemistry due to its wide range of biological and pharmaceutical activities .
Antimicrobial and Antiviral Research
Compounds containing the pyrimidine core, akin to our compound, are known to exhibit antimicrobial and antiviral properties. This opens up research avenues for developing new treatments against microbial and viral infections, where resistance to existing drugs is a growing concern .
Antitumor Research
The structural features of this compound, particularly the piperidine ring, make it a candidate for antitumor research. Piperidine derivatives have been shown to possess anticancer activities, suggesting that further exploration into similar compounds could yield new options for cancer therapy .
properties
IUPAC Name |
2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27FN2O3S/c1-15-12-16(2)22(17(3)13-15)24-21(26)14-19-6-4-5-11-25(19)29(27,28)20-9-7-18(23)8-10-20/h7-10,12-13,19H,4-6,11,14H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXKVKWLHONCBTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-mesitylacetamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.